Cas no 100330-23-2 (Phthalazine, 1,4-bis(trifluoromethyl)-)
100330-23-2 structure
Product Name:Phthalazine, 1,4-bis(trifluoromethyl)-
CAS No:100330-23-2
MF:C10H4F6N2
MW:266.142582893372
CID:1127428
Update Time:2024-07-27
Phthalazine, 1,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Phthalazine, 1,4-bis(trifluoromethyl)-
- 1,4-bis(trifluoromethyl)phthalazine
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- Inchi: 1S/C10H4F6N2/c11-9(12,13)7-5-3-1-2-4-6(5)8(18-17-7)10(14,15)16/h1-4H
- InChI Key: XCCHPRXSMNCDJG-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)C2=C(C=CC=C2)C(C(F)(F)F)=NN=1
Computed Properties
- Exact Mass: 266.02792
Experimental Properties
- Density: 1.503±0.06 g/cm3(Predicted)
- Melting Point: 185-186 °C
- Boiling Point: 321.5±37.0 °C(Predicted)
- PSA: 25.78
- LogP: 3.66740
- pka: -2.42±0.30(Predicted)
Phthalazine, 1,4-bis(trifluoromethyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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